Cas no 252951-47-6 (1H-Imidazole, 4-[(1R,2R)-2-ethynylcyclopropyl]- (9CI))

• Product Name: 1H-Imidazole, 4-[(1R,2R)-2-ethynylcyclopropyl]- (9CI)
• CAS No: 252951-47-6
• MF: C₈H₈N₂
• MW: 132.162521362305
• CID: 246583
• Update Time: 2024-01-26

1H-Imidazole, 4-[(1R,2R)-2-ethynylcyclopropyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 4-[(1R,2R)-2-ethynylcyclopropyl]- (9CI)
• 1H-Imidazole,5-[(1R,2R)-2-ethynylcyclopropyl]-
• 1H-Imidazole, 5-[(1R,2R)-2-ethynylcyclopropyl]-

• Inchi： 1S/C8H8N2/c1-2-6-3-7(6)8-4-9-5-10-8/h1,4-7H,3H2,(H,9,10)/t6-,7-/m1/s1
• InChI Key： HFNJFQVCTKLBTE-RNFRBKRXSA-N
• SMILES： C1NC([C@@H]2C[C@H]2C#C)=CN=1

Computed Properties

• Exact Mass: 131.06101
• Monoisotopic Mass: 132.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7A^2

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 316.7±31.0 °C(Predicted)
• PSA: 25.78
• pka: 14.68±0.10(Predicted)